Cas no 2228832-86-6 (O-1-(4-methyloxan-4-yl)ethylhydroxylamine)

• Product Name: O-1-(4-methyloxan-4-yl)ethylhydroxylamine
• CAS No: 2228832-86-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5856617
• PubChem ID: 165764773
• Update Time: 2025-05-30

O-1-(4-methyloxan-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(4-methyloxan-4-yl)ethylhydroxylamine
• 2228832-86-6
• EN300-2000809
• O-[1-(4-methyloxan-4-yl)ethyl]hydroxylamine

• Inchi： 1S/C8H17NO2/c1-7(11-9)8(2)3-5-10-6-4-8/h7H,3-6,9H2,1-2H3
• InChI Key： JGQSSPWVRSVDSG-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C(C)ON)CC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(4-methyloxan-4-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228832-86-6 and Product Name: O-1-(4-methyloxan-4-yl)ethylhydroxylamine

The compound with CAS No. 2228832-86-6 and the product name O-1-(4-methyloxan-4-yl)ethylhydroxylamine represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a 4-methyloxan-4-yl moiety in its molecular structure suggests a high degree of specificity, which is crucial for designing molecules that interact selectively with biological targets.

In recent years, the exploration of oxygen-containing heterocyclic compounds has been a focal point in medicinal chemistry. The O-1-(4-methyloxan-4-yl)ethylhydroxylamine molecule, with its hydroxylamine functional group, exhibits promising reactivity that could be exploited in the synthesis of novel pharmacophores. This reactivity is particularly relevant in the context of developing antioxidants and anti-inflammatory agents, which are essential for combating oxidative stress and modulating inflammatory responses.

One of the most compelling aspects of this compound is its structural versatility. The 4-methyloxan-4-yl substituent not only imparts stability to the molecule but also allows for further derivatization, enabling researchers to tailor its properties for specific applications. For instance, modifications at the hydroxylamine group can lead to the development of prodrugs that release active species under physiological conditions, thereby enhancing bioavailability and therapeutic efficacy.

Recent studies have highlighted the importance of oxygen-containing heterocycles in medicinal chemistry due to their ability to mimic natural biomolecules and interact with biological systems. The O-1-(4-methyloxan-4-yl)ethylhydroxylamine compound, with its unique structural features, aligns well with this trend. Research indicates that such molecules can serve as key intermediates in the synthesis of small-molecule drugs that target various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of O-1-(4-methyloxan-4-yl)ethylhydroxylamine involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. These synthetic pathways are optimized for high yield and purity, ensuring that the final product meets stringent quality standards. The compound's stability under various conditions makes it suitable for both laboratory research and potential industrial applications.

In the realm of drug discovery, the O-1-(4-methyloxan-4-yl)ethylhydroxylamine molecule holds promise as a scaffold for developing novel therapeutic agents. Its ability to undergo selective modifications allows researchers to fine-tune its interactions with biological targets. For example, studies have shown that derivatives of this compound can exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The role of computational chemistry in designing and optimizing molecules like O-1-(4-methyloxan-4-yl)ethylhydroxylamine cannot be overstated. Advanced computational methods enable researchers to predict the behavior of molecules before they are synthesized, saving time and resources. These methods also help in identifying potential lead compounds that can be further developed into drugs. The integration of computational chemistry with traditional experimental approaches has significantly accelerated the drug discovery process.

Furthermore, the environmental impact of chemical synthesis is a growing concern in pharmaceutical research. The development of green chemistry principles has led to the adoption of more sustainable synthetic methods for producing compounds like O-1-(4-methyloxan-4-yl)ethylhydroxylamine. These methods minimize waste generation and reduce reliance on hazardous reagents, making the production process more environmentally friendly.

The potential applications of O-1-(4-methyloxan-4-yloxy)ethylhydroxylamine extend beyond drug development. It has shown promise in materials science as well, where its unique properties could be utilized in designing new polymers or functional materials. The ability to modify its structure allows for customization according to specific needs, making it a versatile building block for various applications.

In conclusion, the compound with CAS No. 2228832-86-6 and product name O-1-(4-methyloxan--]